2-Fluoroethanimidamide hydrochloride

• IUPAC Name: 2-fluoroethanimidamide;hydrochloride
• InChI: InChI=1S/C2H5FN2.ClH/c3-1-2(4)5;/h1H2,(H3,4,5);1H
• InChI Key: HWXWDHVXNWKIHF-UHFFFAOYSA-N
• Canonical SMILES: C(C(=N)N)F.Cl
• Molecular Formula: C2H6ClFN2
• Molecular Weight: 112.53 g/mol
• CAS No.: 2805-16-5; 381-63-5

Description

2-Fluoroethanimidamide hydrochloride is an amidine derivative characterized by a fluorine substituent on the ethanimidamide backbone. Amidines are nitrogen-containing compounds with the general structure R–C(=NH)–NH₂, often utilized as intermediates in organic synthesis and pharmaceutical research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-fluoroethanimidamide hydrochloride with structurally related amidine and imidate derivatives, emphasizing molecular features, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent/Functional Group	CAS Number	Key Features
2-Fluoroethanimidamide hydrochloride	C₂H₅FClN₂ (estimated)	~110.5	Fluorine (-F)	Not specified	High electronegativity; potential metabolic stability; limited availability
2-(Phenylthio)ethanimidamide hydrochloride	C₈H₁₁N₂S·HCl	167.25	Phenylthio (-SPh)	84544-86-5	Aromatic sulfur group; increased lipophilicity; used in ligand synthesis
2-Ethoxybenzamidine hydrochloride	C₉H₁₃ClN₂O	200.67	Ethoxybenzene (-OEt-Ph)	18637-00-8	Aromatic amidine; UV-active; likely used in PDE inhibitor studies
Ethyl 2-chloroacetimidate hydrochloride	C₄H₈ClNO·HCl	158.03	Chloroethyl ester (-Cl, -OEt)	36743-66-5	Reactive imidate ester; nucleophilic substitution applications
2-(Dimethylamino)ethanimidamide dihydrochloride	C₄H₁₁N₃·2HCl	184.09	Dimethylamino (-NMe₂)	1210786-19-8	Tertiary amine; dihydrochloride salt enhances solubility

Key Research Findings and Differences

Substituent Effects on Reactivity and Stability Fluorine (-F): The electron-withdrawing nature of fluorine in 2-fluoroethanimidamide hydrochloride likely reduces susceptibility to oxidation compared to sulfur- or oxygen-containing analogs (e.g., 2-(phenylthio)ethanimidamide or 2-ethoxybenzamidine) . This property is advantageous in drug design for improving metabolic stability. Chloro (-Cl): Ethyl 2-chloroacetimidate hydrochloride’s chloro substituent facilitates nucleophilic displacement reactions, making it a versatile intermediate in heterocyclic synthesis .

Salt Form and Solubility The dihydrochloride salt of 2-(dimethylamino)ethanimidamide exhibits higher water solubility compared to mono-hydrochloride salts (e.g., 2-fluoroethanimidamide), attributed to increased ionic character .

Applications in Pharmaceutical Research

• Amidines : Amidines like 2-ethoxybenzamidine are used as standards in phosphodiesterase (PDE) inhibitor studies due to their structural mimicry of bioactive molecules .
• Imidates : Ethyl 2-chloroacetimidate hydrochloride serves as a precursor in peptide coupling and heterocycle formation, leveraging its reactive imidate group .

Toxicity and Safety

• While toxicity data for 2-fluoroethanimidamide are scarce, the presence of fluorine generally reduces acute toxicity compared to chloro analogs (e.g., ethyl 2-chloroacetimidate) . Thiophene fentanyl hydrochloride (a structurally distinct but related amidine) highlights the importance of thorough toxicological profiling, as some analogs lack comprehensive safety data .